Cas no 2172436-33-6 (8-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooctanoic acid)

• Product Name: 8-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooctanoic acid
• CAS No: 2172436-33-6
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6318037
• PubChem ID: 165586256
• Update Time: 2025-08-03

8-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooctanoic acid Chemical and Physical Properties

Names and Identifiers

• 8-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooctanoic acid
• EN300-1525149
• 8-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]octanoic acid
• 2172436-33-6

• Inchi： 1S/C28H36N2O5/c1-28(2,18-25(31)29-17-11-5-3-4-6-16-26(32)33)30-27(34)35-19-24-22-14-9-7-12-20(22)21-13-8-10-15-23(21)24/h7-10,12-15,24H,3-6,11,16-19H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： GCXZRMUESSKWNU-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CC(NCCCCCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 8-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooctanoic acid

Introduction to 8-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooctanoic Acid (CAS No. 2172436-33-6)

8-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooctanoic acid, identified by its CAS number 2172436-33-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for various therapeutic applications, particularly in the development of novel drugs and bioactive agents. The structural complexity of this molecule, featuring a combination of functional groups such as the fluoren-9-ylmethoxycarbonyl moiety and the amide linkage, makes it a subject of intense research interest.

The< strong>fluoren-9-ylmethoxycarbonyl group is a key feature of this compound, contributing to its unique chemical and biological properties. This group is often employed in medicinal chemistry due to its ability to enhance the solubility and stability of bioactive molecules. Additionally, the presence of the amide bond in the structure suggests potential interactions with biological targets, making it a valuable scaffold for drug design. The octanoic acid moiety at one end of the molecule further influences its physicochemical properties, affecting factors such as lipophilicity and metabolic stability.

In recent years, there has been a growing interest in developing new therapeutic agents that target complex biological pathways. The compound 8-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooctanoic acid has been investigated for its potential role in modulating various disease-related mechanisms. For instance, studies have explored its interactions with enzymes and receptors involved in inflammation, cancer, and neurodegenerative disorders. The< strong>fluoren-9-ylmethoxycarbonyl group, in particular, has been shown to enhance binding affinity and selectivity towards certain biological targets, which is crucial for developing effective drugs with minimal side effects.

The< strong>methoxycarbonyl group within the molecule also plays a significant role in its pharmacological activity. This functional group can influence the molecule's solubility and bioavailability, which are critical factors in drug development. Furthermore, the< strong>methylbutanamidooctanoic acid moiety contributes to the overall hydrophobicity of the compound, affecting its distribution within biological systems. These structural features make it an attractive candidate for further investigation in drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and biological targets. These studies have revealed that< strong>8-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooctanoic acid can bind to specific enzymes and receptors with high affinity. This has led to the identification of novel lead compounds for various therapeutic applications. For example, preliminary studies have suggested that this compound may have potential in inhibiting key enzymes involved in cancer cell proliferation and survival.

The development of new synthetic methodologies has also played a crucial role in facilitating research on this compound. Efficient synthetic routes allow for the scalable production of< strong>8-3-( (9H-fluoren-9 -yl)methoxycarbonyl}amino)-3-methylbutanamidooctanoic acid, enabling more extensive pharmacological testing and characterization. These synthetic advancements have opened up new avenues for exploring its therapeutic potential.

In conclusion, 8-3-( {(9H-fluoren -9 -yl)methoxycarbonyl}amino)-3-methylbutanamidooctanoic acid (CAS No. 2172436 -33 -6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the< strong >fluoren -9 -ylmethoxycarbonyl,< strong >methoxycarbonyl, and< strong >methylbutanamidooctanoic acid moieties, contribute to its intriguing biological activities. Ongoing research continues to uncover new therapeutic applications for this compound, making it a valuable asset in the quest for novel drug candidates.